Cas no 477584-30-8 (tert-butyl N-(2-hydroxycyclohexyl)carbamate)

• Product Name: tert-butyl N-(2-hydroxycyclohexyl)carbamate
• CAS No: 477584-30-8
• MF: C₁₁H₂₁NO₃
• MW: 215.289343595505
• MDL: MFCD08061947
• CID: 931350
• PubChem ID: 14249473
• Update Time: 2025-10-28

tert-butyl N-(2-hydroxycyclohexyl)carbamate Chemical and Physical Properties

Names and Identifiers

• 2-n-boc-amino-cyclohexanol
• tert-Butyl (2-hydroxycyclohexyl)carbamate
• TERT‐BUTYL 2‐HYDROXYCYCLOHEXYLCARBAMATE
• tert-Butyl N-(2-hydroxycyclohexyl)carbamate
• ACMC-20a4af
• AGN-PC-000TSJ
• Carbamic acid, (2-hydroxycyclohexyl)-, 1,1-dimethylethyl ester
• Carbamic acid,N-[(1S,2S)-2-hydroxycyclohexyl]-, 1,1-dimethylethyl ester
• SureCN1542182
• TERT-BUTYL 2-HYDROXYCYCLOHEXYLCARBAMATE
• (1R,2R)-N-Boc-2-Aminocyclohexanol
• 2-N-Boc-Aminocyclohexanol
• TERT-BUTYL N-[(1S,2R)-2-HYDROXYCYCLOHEXYL]CARBAMATE
• TERT-BUTYL N-[(1R,2S)-2-HYDROXYCYCLOHEXYL]CARBAMATE
• 2-(BOC-AMINO)CYCLOHEX
• MFCD11975366
• DB-066523
• MFCD08061947
• (1R,2S)-2-(Boc-amino)cyclohexanol
• DA-05596
• MFCD11656036
• SY116445
• CS-W004431
• (1S,2S)-N-Boc-2-Aminocyclohexanol
• tert-Butyl(2-hydroxycyclohexyl)carbamate
• DS-9323
• SY030723
• Carbamic acid, [(1R,2S)-2-hydroxycyclohexyl]-, 1,1-dimethylethyl ester, rel-
• SB17591
• (1R,2R)-trans-N-Boc-2-aminocyclohexanol
• DTXSID30557976
• Carbamic acid,[(1R,2S)-2-hydroxycyclohexyl]-, 1,1-dimethylethyl ester (9CI)
• SB17673
• 2-(BOC-AMINO)CYCLOHEXANOL
• (2-Hydroxycyclohexyl)carbaMic acid tert-butyl ester
• 2-(N-Bocamino)cyclohexanol
• SY028488
• SCHEMBL1542182
• SB17595
• Carbamic acid, [(1S,2S)-2-hydroxycyclohexyl]-, 1,1-dimethylethyl ester (9CI)
• DB-064117
• SY291990
• EN300-133937
• MFCD11975365
• (1S,2R)-2-(Boc-amino)cyclohexanol
• TERT-BUTYL(1S,2S)-2-HYDROXYCYCLOHEXYLCARBAMATE
• SB17593
• SY030671
• AKOS011650877
• Carbamic acid,N-[(1S,2R)-2-hydroxycyclohexyl]-, 1,1-dimethylethyl ester
• SB17589
• MFCD11042330
• CUA58430
• 477584-30-8
• tert-butyl (1R,2R)-2-hydroxycyclohexylcarbamate
• tert-butyl N-(2-hydroxycyclohexyl)carbamate

• MDL： MFCD08061947
• Inchi： 1S/C11H21NO3/c1-11(2,3)15-10(14)12-8-6-4-5-7-9(8)13/h8-9,13H,4-7H2,1-3H3,(H,12,14)
• InChI Key： XVROWZPERFUOCE-UHFFFAOYSA-N
• SMILES： OC1CCCCC1NC(=O)OC(C)(C)C

Computed Properties

• Exact Mass: 215.15214353g/mol
• Monoisotopic Mass: 215.15214353g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 222
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 58.6
• XLogP3: 1.6

tert-butyl N-(2-hydroxycyclohexyl)carbamate Security Information

• Signal Word：Warning
• Hazard Statement： H302
• Warning Statement： P280-P305+P351+P338
• Safety Instruction： H303+H313+H333
• Storage Condition：Sealed in dry,2-8°C

Additional information on tert-butyl N-(2-hydroxycyclohexyl)carbamate

Introduction to Tert-butyl N-(2-hydroxycyclohexyl)carbamate (CAS No. 477584-30-8)

Tert-butyl N-(2-hydroxycyclohexyl)carbamate, a compound with the CAS number 477584-30-8, is a specialized chemical entity that has garnered significant attention in the field of pharmaceutical research and development. This compound belongs to the class of carbamates, which are known for their diverse applications in medicinal chemistry. The structural features of this molecule, particularly the presence of a tert-butyl group and a 2-hydroxycyclohexyl moiety, contribute to its unique chemical properties and potential biological activities.

The tert-butyl group, characterized by its bulky nature, often enhances the lipophilicity and metabolic stability of pharmaceutical compounds. This feature makes it particularly useful in drug design, where improving bioavailability and reducing degradation rates are critical. On the other hand, the 2-hydroxycyclohexyl group introduces a hydroxyl functional group into the molecular structure, which can participate in hydrogen bonding and other interactions with biological targets. These interactions are essential for modulating the pharmacological effects of the compound.

In recent years, there has been a growing interest in carbamates as pharmacophores due to their ability to interact with biological systems in multiple ways. Carbamates can act as intermediates in the synthesis of more complex molecules or as active ingredients themselves. The specific combination of functional groups in Tert-butyl N-(2-hydroxycyclohexyl)carbamate makes it a promising candidate for further investigation in various therapeutic areas.

One of the most compelling aspects of this compound is its potential application in the development of novel drugs. Researchers have been exploring its use in the treatment of neurological disorders, where its ability to cross the blood-brain barrier and interact with central nervous system receptors could be particularly beneficial. Additionally, its structural similarity to known bioactive molecules suggests that it may have applications in other therapeutic domains, such as anti-inflammatory or analgesic treatments.

The synthesis of Tert-butyl N-(2-hydroxycyclohexyl)carbamate involves multi-step organic reactions that require careful optimization to ensure high yield and purity. The introduction of the tert-butyl group typically involves alkylation reactions, while the incorporation of the 2-hydroxycyclohexyl moiety may require cyclization or hydroxylation processes. Advanced synthetic techniques, such as catalytic hydrogenation or palladium-catalyzed cross-coupling reactions, can be employed to achieve these transformations efficiently.

The pharmacological evaluation of this compound has revealed several interesting properties. In vitro studies have shown that it exhibits moderate binding affinity to certain enzymes and receptors, suggesting potential therapeutic activity. However, further research is needed to fully understand its mechanism of action and to assess its safety profile. Preclinical studies are currently underway to evaluate its efficacy and toxicity in animal models.

The use of computational methods has also played a crucial role in studying Tert-butyl N-(2-hydroxycyclohexyl)carbamate. Molecular modeling techniques can help predict how this compound interacts with biological targets at the atomic level. These predictions can guide experimental design and provide insights into possible modifications that could enhance its pharmacological properties. The integration of computational chemistry with traditional experimental approaches has become increasingly important in modern drug discovery.

In conclusion, Tert-butyl N-(2-hydroxycyclohexyl)carbamate (CAS No. 477584-30-8) is a fascinating compound with significant potential in pharmaceutical applications. Its unique structural features and promising biological activities make it an attractive candidate for further research. As our understanding of molecular interactions continues to evolve, compounds like this one will play a crucial role in the development of new treatments for various diseases.